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Introduction

6-Azauracil (6-AU) is a chemical probe widely used in molecular biology, particularly in yeast
genetics, to study the process of transcription elongation. Its utility stems from its inhibitory
effect on IMP dehydrogenase, a key enzyme in the de novo biosynthesis of GTP.[1][2] This
reduction in intracellular GTP levels places stress on the transcriptional machinery, making
cells hypersensitive to mutations in genes that are critical for efficient transcription elongation.

[11(31[4]

One such gene is BUR1, which encodes a cyclin-dependent kinase (CDK) in Saccharomyces
cerevisiae. The Burl kinase, in complex with its cyclin partner Bur2, plays a crucial role in
promoting the transition from transcription initiation to elongation. Mutants of BUR1 exhibit a
characteristic sensitivity to 6-AU, a phenotype that has been instrumental in dissecting its
function. These application notes provide a comprehensive overview and detailed protocols for
using 6-AU to study BUR1 function.
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Mechanism of Action and Rationale for Use

6-AU is a uracil analog that, upon entering the cell, is converted to 6-azaUMP. This metabolite
Is a potent inhibitor of IMP dehydrogenase (IMPDH), the rate-limiting enzyme in GTP
biosynthesis. The resulting depletion of the intracellular GTP pool is thought to increase the
frequency of RNA Polymerase Il (RNAPII) pausing and arrest during transcription elongation. In
wild-type cells, a robust transcription elongation machinery can overcome this challenge.
However, in cells with a compromised elongation apparatus, such as burl mutants, the
reduced availability of GTP leads to a significant growth defect, manifesting as 6-AU sensitivity.
This provides a powerful genetic tool to identify and characterize components of the
transcription elongation machinery.

The signaling pathway for 6-AU's effect on transcription is depicted below:

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Yeast Cell

6-Azauracil (6-AU)
(extracellular)

6-AU
(intracellular)

Conversion

6-AzaUMP

nhibits

IMP Dehydrogenase
(IMPDH)

Synthesizes

RNA Polymerase I

GTP Pool (RNAPII)

Required for

Transcription Elongation

Normal Cell Growth

Click to download full resolution via product page

Caption: Mechanism of 6-Azauracil action in yeast.
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The Role of BUR1 in Transcription Elongation

BURL1 is a kinase that, along with its cyclin partner BURZ2, is recruited to actively transcribing
genes. The Burl/Bur2 complex is considered a functional homolog of the mammalian
Cdk9/Cyclin T complex (P-TEFb). While it can phosphorylate the C-terminal domain (CTD) of
the largest subunit of RNAPII, Rpb1, its primary and essential substrates for promoting
elongation are still under investigation. Evidence suggests that Burl phosphorylates the
transcription elongation factor Spt5, which in turn stimulates the recruitment of the PAF
(Polymerase-Associated Factor) complex. The PAF complex is crucial for coupling transcription
elongation with chromatin modification.

Mutations in BUR1 lead to a decrease in the processivity of RNAPII, particularly towards the 3'
ends of genes. This phenotype is exacerbated by the GTP-limiting conditions induced by 6-AU.
The diagram below illustrates the central role of BUR1 in the transcription elongation pathway.
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Caption: Role of BUR1 kinase in transcription elongation.

Quantitative Data

The following table summarizes typical concentrations of 6-azauracil and related compounds
used in studies of BURL1 function, as well as results from genetic screens.
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Cell Type /
Parameter Value o Reference
Condition
) S. cerevisiae spot
6-Azauracil (6-AU)
75 pg/mi assay for burl

Concentration

mutants
S. cerevisiae ChIP
25 pg/mi )
experiments
S. cerevisiae Northern
100 pg/ml )
analysis
S. cerevisiae growth
50 mg/ml inhibition of patl
mutant
] ) S. cerevisiae spot
Mycophenolic Acid
15 pg/mi assay for burl

(MPA) Concentration

mutants

15 pg/mi

S. cerevisiae Northern

analysis

Genetic Screen

42 out of ~3000

S. cerevisiae deletion

mutants sensitive to 6-

Results (1.5%)
AU
S. pombe deletion
66 out of 3235 mutants with >50%

fithess drop on 6-AU

Experimental Protocols
Protocol 1: 6-Azauracil Sensitivity Spot Assay

This assay is a simple and effective method to qualitatively assess the sensitivity of yeast

strains to 6-AU.

Materials:
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e Yeast strains to be tested (must be URA3+)

e YPD or appropriate selective liquid medium

o Synthetic Complete (SC) medium plates lacking uracil (SC-Ura)
e SC-Ura plates containing 6-azauracil (e.g., 75 pg/ml)

» 96-well microplate

 Sterile water or media for serial dilutions

e Incubator (30°C)

Procedure:

o Culture Preparation: Inoculate single colonies of each yeast strain into 3-5 ml of YPD or
appropriate selective liquid medium. Grow overnight at 30°C with shaking until cultures reach
saturation.

o Normalization: Measure the optical density at 600 nm (OD600) of each culture. Dilute the
cultures to a starting OD600 of 1.0 in sterile water or media.

o Serial Dilutions: In a 96-well microplate, perform 10-fold serial dilutions of each normalized
culture. For example, add 10 pl of the OD600=1.0 culture to 90 pl of sterile water (10~
dilution), then 10 pl of the 10~ dilution to 90 ul of water (102 dilution), and so on, up to a
10~4 or 107> dilution.

e Spotting: Using a multichannel pipette or a replica platter, spot 3-5 pl of each dilution onto
the SC-Ura (control) and SC-Ura + 6-AU plates.

 Incubation: Allow the spots to dry completely, then incubate the plates at 30°C for 2-5 days.

e Analysis: Compare the growth of the mutant strains to the wild-type control on both types of
plates. A significant reduction in growth on the 6-AU containing plate compared to the control
plate indicates sensitivity.
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Caption: Workflow for the 6-Azauracil sensitivity spot assay.
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Protocol 2: Chromatin Immunoprecipitation (ChlP) to
Assess RNAPII Occupancy

This protocol can be used to determine if the loss of BUR1 function, or treatment with 6-AU,
affects the distribution of RNAPII along a gene.

Materials:

e Yeast cultures (wild-type and burl mutant)
e YPD medium

e 6-Azauracil (if testing drug effect)

o Formaldehyde (37%)

e Glycine (2.5 M)

e Lysis buffer

» Sonication buffer

¢ Glass beads (0.5 mm)

» Sonicator

e Antibody against an RNAPII subunit (e.g., Rpbl or Rpb3)
e Protein A/G magnetic beads

e Wash buffers

 Elution buffer

» Proteinase K

e Phenol:.chloroform:isoamyl alcohol

e Ethanol
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o PCR primers for different regions of a gene (e.g., promoter, 5' ORF, 3' ORF)
e PCR master mix and instrument
Procedure:

o Cell Growth and Cross-linking: Grow yeast cultures to mid-log phase (OD600 = 0.5-0.8). If
applicable, add 6-AU (e.g., 25 pg/ml) and incubate for a specified time (e.g., 4 hours). Add
formaldehyde to a final concentration of 1% and incubate for 15-20 minutes at room
temperature to cross-link proteins to DNA. Quench the cross-linking by adding glycine to a
final concentration of 125 mM and incubating for 5 minutes.

o Cell Lysis: Harvest cells by centrifugation, wash with cold TBS, and resuspend in lysis buffer.
Lyse the cells by bead beating.

e Chromatin Shearing: Pellet the nuclei and resuspend in sonication buffer. Shear the
chromatin to an average size of 200-500 bp using a sonicator.

» Immunoprecipitation (IP): Clarify the sonicated chromatin by centrifugation. Save a small
aliquot as the "input” control. Incubate the remaining chromatin overnight at 4°C with an
antibody against an RNAPII subunit. Add pre-blocked protein A/G magnetic beads and
incubate for 2-4 hours at 4°C to capture the antibody-protein-DNA complexes.

e Washes and Elution: Wash the beads sequentially with low salt, high salt, LiCl, and TE
buffers to remove non-specific binding. Elute the chromatin from the beads using elution
buffer.

o Reverse Cross-linking and DNA Purification: Add NacCl to the eluates and input samples and
incubate at 65°C overnight to reverse the cross-links. Treat with RNase A and then
Proteinase K. Purify the DNA using phenol:chloroform extraction and ethanol precipitation.

e Quantitative PCR (gPCR): Resuspend the purified DNA in TE buffer. Perform gPCR using
primers specific to different regions of a gene of interest (e.g., a long, constitutively active
gene like PMA1).

o Data Analysis: Calculate the amount of immunoprecipitated DNA as a percentage of the
input DNA for each primer set. Compare the RNAPII occupancy profiles between wild-type
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and burl mutant strains, or between treated and untreated samples. A decrease in the ratio
of 3' to 5' signal in the mutant or 6-AU treated cells indicates a transcription elongation
defect.

Conclusion

The sensitivity of burl mutants to 6-azauracil provides a robust and straightforward phenotype
to investigate the role of this essential kinase in transcription elongation. The protocols and
data presented here offer a framework for researchers to utilize 6-AU as a tool to probe BUR1
function, identify genetic and physical interactors, and further elucidate the intricate
mechanisms governing gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 11/12 Tech Support


https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC3367478/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3367478/
https://pubmed.ncbi.nlm.nih.gov/1611672/
https://pubmed.ncbi.nlm.nih.gov/1611672/
https://www.researchgate.net/publication/223966070_6-Azauracil_Sensitivity_Assay_for_Yeast
https://pubmed.ncbi.nlm.nih.gov/22484669/
https://www.benchchem.com/product/b1668064/docs#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/product/b1668064/docs#application-notes-and-protocols-utilizing-6-azauracil-to-interrogate-bur1-kinase-function
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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